![molecular formula C19H14BrN3O2S B3635042 N-({[2-(aminocarbonyl)phenyl]amino}carbonothioyl)-5-bromo-1-naphthamide](/img/structure/B3635042.png)
N-({[2-(aminocarbonyl)phenyl]amino}carbonothioyl)-5-bromo-1-naphthamide
Overview
Description
Synthesis Analysis
The synthesis of such compounds typically involves the reaction of amines with carbonyl compounds to form imine derivatives . This reaction is acid-catalyzed and reversible, similar to acetal formation . The rate at which these imine compounds are formed is generally greatest near a pH of 5 .Chemical Reactions Analysis
Amines are known to react with carbonyl compounds to form imine derivatives . They can also react with acid chlorides to form amides . Additionally, amines can react with sulfonyl groups to form sulfonamides .Properties
IUPAC Name |
5-bromo-N-[(2-carbamoylphenyl)carbamothioyl]naphthalene-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14BrN3O2S/c20-15-9-4-6-11-12(15)7-3-8-13(11)18(25)23-19(26)22-16-10-2-1-5-14(16)17(21)24/h1-10H,(H2,21,24)(H2,22,23,25,26) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJCIPLXKPRTNBI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)N)NC(=S)NC(=O)C2=CC=CC3=C2C=CC=C3Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14BrN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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